Cas no 67820-73-9 (1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-5-methyl-)

• Product Name: 1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-5-methyl-
• CAS No: 67820-73-9
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 853052
• PubChem ID: 20568194
• Update Time: 2025-04-19

1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane, 2-ethyl-5-methyl-
• 1-(2-CYCLOPROPYLETHYL)PIPERAZINE
• 1,4-Diazabicyclo[2.2.2]octane,2-ethyl-5-methyl-(9CI)
• 5-ethyl-2-methyl-1,4-diazabicyclo[2.2.2]octane
• 2-ETHYL-5-METHYL-1,4-DIAZABICYCLO[2.2.2]OCTANE
• SCHEMBL11300193
• DTXSID50608813
• 67820-73-9

• Inchi： 1S/C9H18N2/c1-3-9-7-10-4-5-11(9)6-8(10)2/h8-9H,3-7H2,1-2H3
• InChI Key： JGFHHDXQKJYRCQ-UHFFFAOYSA-N
• SMILES： N12CCN(CC1CC)C(C)C2

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 6.5Ų